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Compound of Interest

Compound Name: SGC3027

Cat. No.: B1193585 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on the preparation and handling of stable stock solutions of

SGC3027 in DMSO.

Frequently Asked Questions (FAQs)
Q1: What is SGC3027 and what is its primary cellular target?

SGC3027 is a potent and selective chemical probe for Protein Arginine Methyltransferase 7

(PRMT7).[1][2] It acts as a pro-drug of SGC8158, which is released upon reduction by

intracellular reductases.[2][3][4] SGC8158 inhibits PRMT7 with a high degree of selectivity over

other histone methyltransferases.[2]

Q2: What are the key chemical properties of SGC3027?

The key chemical properties of SGC3027 are summarized in the table below.

Property Value Reference

Molecular Weight 787.37 g/mol [3]

Formula C41H47ClN6O6S [3]

Purity ≥97%

CAS Number 2624313-13-7 [3][4]
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Q3: What is the recommended solvent for preparing SGC3027 stock solutions?

The recommended solvent for preparing SGC3027 stock solutions is Dimethyl Sulfoxide

(DMSO).[1][4]

Q4: What is the maximum recommended concentration for an SGC3027 stock solution in

DMSO?

SGC3027 is soluble in DMSO up to 100 mM. One supplier suggests a solubility of 250 mg/mL,

which corresponds to approximately 317.51 mM.[1][5] However, it is always best to consult the

batch-specific information on the certificate of analysis.

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1193585?utm_src=pdf-body
https://www.benchchem.com/product/b1193585?utm_src=pdf-body
https://www.medchemexpress.com/SGC3027.html
https://www.caymanchem.com/product/25325/sgc3027
https://www.benchchem.com/product/b1193585?utm_src=pdf-body
https://www.benchchem.com/product/b1193585?utm_src=pdf-body
https://www.medchemexpress.com/SGC3027.html
https://file.medchemexpress.com/batch_PDF/HY-112445/SGC3027-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Possible Cause Recommended Solution

Precipitation observed in the

stock solution upon storage.

The storage temperature is too

high, or the solution has

undergone repeated freeze-

thaw cycles.

Store the stock solution at

-20°C or -80°C.[1] Aliquot the

stock solution into smaller,

single-use volumes to

minimize freeze-thaw cycles.

[1]

Difficulty dissolving SGC3027

powder in DMSO.

The DMSO may have

absorbed moisture, reducing

its solvating power. The

compound may require energy

to fully dissolve.

Use fresh, anhydrous, or newly

opened DMSO, as it is

hygroscopic.[1] Use ultrasonic

agitation to aid dissolution.[1]

[5]

Inconsistent experimental

results using the SGC3027

stock solution.

The stock solution may have

degraded over time. Improper

storage or handling.

Prepare fresh stock solutions

regularly. Ensure proper

storage conditions are

maintained. Verify the

concentration of the stock

solution if possible.

Cellular activity of SGC3027 is

lower than expected.

SGC3027 is a pro-drug and

requires intracellular reduction

to its active form, SGC8158.

The cell line used may have

low levels of the necessary

reductases.

Confirm that the cell line being

used is capable of reducing

SGC3027. Consider using the

active compound SGC8158

directly if reductase activity is a

concern. A negative control,

SGC3027N, is also available

to validate cellular effects.[2]

Experimental Protocols
Preparation of a 10 mM SGC3027 Stock Solution in
DMSO
Materials:

SGC3027 powder
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic water bath

Procedure:

Calculate the required mass of SGC3027. For a 10 mM stock solution, the required mass

can be calculated using the following formula: Mass (mg) = 10 mmol/L * 787.37 g/mol *

Volume (L) * 1000 mg/g

Weigh the SGC3027 powder accurately in a sterile microcentrifuge tube.

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

SGC3027 powder.

Vortex the solution for 1-2 minutes to facilitate dissolution.

Sonicate the solution in an ultrasonic water bath for 5-10 minutes to ensure complete

dissolution.[1][5]

Visually inspect the solution to ensure there are no visible particles.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to

avoid repeated freeze-thaw cycles.[1]

Label the aliquots clearly with the compound name, concentration, date of preparation, and

solvent.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).[1]

Storage and Stability of SGC3027 Stock Solutions
Proper storage is critical to maintain the stability and activity of SGC3027 stock solutions.
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Storage Temperature Recommended Duration Reference

-20°C Up to 1 month [1]

-80°C Up to 6 months [1]

Note: The stability of SGC3027 in its solid form is stated to be at least 4 years when stored at

-20°C.[4]

Visual Guides
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Experimental Workflow: Preparing SGC3027 Stock Solution

Preparation

Storage

1. Weigh SGC3027 Powder

2. Add Anhydrous DMSO

Calculate Volume

3. Vortex & Sonicate

4. Visual Inspection

Ensure Complete Dissolution

5. Aliquot into Single-Use Tubes

6. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing a stable SGC3027 stock solution.
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Troubleshooting Logic for SGC3027 Stock Solutions

Dissolution Issues Activity Issues

Potential Solutions

Problem with SGC3027 Experiment

Precipitation in StockFails to Dissolve Low Cellular ActivityInconsistent Results

Check Storage Conditions
(Temp, Freeze-Thaw)Use Fresh/Anhydrous DMSO Apply Sonication Verify Cell Reductase ActivityPrepare Fresh Stock

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1193585#preparing-stable-stock-solutions-of-
sgc3027-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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